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Compound of Interest

Compound Name: MK-571-d6 (sodium)

Cat. No.: B12415098

Get Quote

Executive Summary
MK-571-d6 sodium is the deuterated isotopolog of MK-571 (L-660711), a potent and selective

cysteinyl leukotriene receptor 1 (CysLT1) antagonist and multidrug resistance protein

(MRP/ABCC) inhibitor.[1] In analytical chemistry and drug metabolism pharmacokinetics

(DMPK), it serves as a critical internal standard (IS) for the quantification of MK-571 via LC-

MS/MS.[1]

This guide addresses a common pain point in the handling of this compound: the discrepancy

between its sodium salt form (water-soluble) and its free acid form (water-insoluble).[1][2]

Successful dissolution requires strict adherence to solvent polarity hierarchies and pH

management to prevent precipitation ("crashing out") during experimental workflows.[1]

Physicochemical Profile
Understanding the ionic nature of MK-571-d6 sodium is the prerequisite for successful

solubilization.[1] The deuterated form retains the solubility profile of the non-deuterated parent

compound but requires careful handling to maintain isotopic purity.
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Property Specification

Compound Name MK-571-d6 Sodium Salt

Chemical Structure Deuterated analog of L-660711 sodium

Form Hygroscopic solid (typically light yellow powder)

Solubility (DMSO)
High (~25–50 mg/mL).[1] Preferred for stock

solutions.

Solubility (Water) Moderate (~10–20 mg/mL).[1] pH dependent.

Solubility (Ethanol)
Variable (~10 mg/mL).[1][3] Less reliable than

DMSO.

Hygroscopicity High. Absorbs atmospheric moisture rapidly.

Light Sensitivity Photosensitive. Protect from direct light.

Critical Distinction: Ensure you are working with the Sodium Salt. The free acid form of MK-571

is practically insoluble in water (<1 mg/mL).[1] If your certificate of analysis (CoA) does not

specify "Sodium," assume it is the free acid and use only DMSO.

Solubility & Solvent Compatibility[1][2][4][5][6][7]
The DMSO Imperative
Dimethyl sulfoxide (DMSO) is the universal primary solvent for MK-571-d6 sodium.[1]

Capacity: Dissolves up to 50 mg/mL (approx. 93 mM).[1][4]

Stability: Protects the compound from hydrolysis better than aqueous buffers.

Recommendation: Always prepare the primary stock in anhydrous DMSO (Grade: ≥99.9%,

Water Content <0.05%).
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Aqueous Solubility & The pH Trap
While MK-571 sodium is water-soluble (up to 20 mg/mL), it is thermodynamically unstable in

acidic environments.[1]

Mechanism: In acidic buffers (pH < 6.0), the sodium salt protonates back to the free acid,

leading to immediate precipitation.

Best Practice: Use neutral or slightly basic buffers (PBS pH 7.4).[1] Avoid dissolving directly

in unbuffered water if the pH is unknown.

Isotopic Considerations
The deuterium substitution (d6) does not statistically alter the solubility coefficient compared to

the native compound. However, isotopic exchange can occur if the compound is stored in protic

solvents (like water or methanol) for extended periods at high temperatures.

Rule: Store long-term stocks in aprotic solvents (DMSO) to preserve isotopic integrity.

Experimental Protocols
Protocol A: Preparation of Primary Stock Solution (10
mM)
Target: Create a stable, high-concentration master stock for long-term storage.[1]

Calculate Mass: Determine the exact molecular weight (MW) from the specific lot's CoA (MW

varies with isotopic enrichment, typically ~540–545 g/mol ).[1]

Weighing: Weigh the powder into an amber glass vial (to block light).

Solvent Addition: Add anhydrous DMSO to achieve a 10 mM concentration.

Example: For 5.4 mg of powder (assuming MW 540), add 1.0 mL of DMSO.

Dissolution: Vortex vigorously for 30 seconds. If particulates remain, sonicate at 37°C for 5

minutes.
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Storage: Aliquot into single-use volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Store at

-20°C or -80°C.

Protocol B: Aqueous Working Solution (Dilution)
Target: Prepare a working solution for LC-MS spiking or biological assays.[1]

The "Crash-Out" Prevention Workflow: Never add neat DMSO stock directly to a large volume

of cold static buffer.[1] This causes local high concentrations and precipitation.

DMSO Stock
(10 mM)

Intermediate Dilution
(1:10 in DMSO/Buffer)

 Step 1: Pre-dilute Final Working Solution
(Aqueous Buffer pH 7.4)

 Step 2: Slow Addition
with Vortexing RISK: Precipitation

(If pH < 6.0)
 Acidic pH

Click to download full resolution via product page

Figure 1: Step-wise dilution strategy to prevent precipitation of MK-571-d6.

Thaw: Bring the DMSO stock to room temperature (RT) completely.

Vortex: Ensure the stock is homogenous.

Dilution: Pipette the DMSO stock into the buffer (PBS pH 7.4) while vortexing the buffer.[1]

Limit: Keep final DMSO concentration < 0.5% for cell culture or < 0.1% for enzyme assays

to avoid solvent effects.

Protocol C: In Vivo Formulation (Solubility Enhancers)
For animal studies requiring high doses, simple saline is often insufficient. Use a co-solvent

system.[5]

Recommended Formulation:

10% DMSO (Solubilizer)[1][5][6]

40% PEG300 (Co-solvent)[1][5][6]
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5% Tween-80 (Surfactant)[1][5]

45% Saline (0.9% NaCl)[1][5]

Mixing Order (Critical):

Dissolve compound in DMSO.[2][5][7][4]

Add PEG300; vortex.

Add Tween-80; vortex.[1]

Add Saline last; vortex immediately.

Stability & Storage Guidelines
Condition Stability Estimate Recommendation

Powder (Solid) 3 Years
Store at -20°C, desiccated,

protected from light.[1]

DMSO Stock (-80°C) 1 Year

Stable.[1][2][6][7][4] Use

amber vials with PTFE-lined

caps.

DMSO Stock (-20°C) 1-3 Months

Acceptable.[1][6][7][4] Watch

for moisture ingress (DMSO is

hygroscopic).[1]

Aqueous Solution (RT) < 24 Hours
Unstable.[1] Hydrolysis and

oxidation risk. Prepare fresh.

Freeze-Thaw Cycles Low Tolerance
Max 3 cycles. Re-sonicate

after every thaw.

Troubleshooting: The "Crash Out"
If you observe turbidity or crystals upon dilution:

Check pH: Is your buffer acidic? MK-571 precipitates below pH 6.[1] Adjust to pH 7.4–8.0.
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Check Temperature: Cold buffers decrease solubility. Warm the buffer to 37°C before adding

the stock.

Sonication: If a precipitate forms, sonicate the solution for 10–15 minutes. If it does not

redissolve, the concentration is likely above the saturation limit for that specific solvent ratio.

Salt Switch: Confirm you are using the Sodium Salt. If you accidentally bought the Free Acid,

you must use 100% DMSO or Ethanol; it will not dissolve in water.

Application Note: LC-MS/MS Internal Standard
When using MK-571-d6 as an Internal Standard (IS):

Spiking Solvent: Prepare the IS working solution in 50:50 Methanol:Water rather than pure

water. This matches the mobile phase of many reverse-phase LC methods and improves

peak shape.[1]

Retention Time: The d6 isotope may elute slightly earlier than the non-deuterated parent

(isotope effect), typically by 0.05–0.1 minutes.

Mass Transition: Monitor the specific transition for the d6 species (e.g., m/z 520.2 → m/z

[Fragment]) distinct from the parent MK-571 (m/z 514.2). Note: Exact masses depend on the

specific deuteration pattern provided by the manufacturer.

References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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